Cas no 62679-92-9 (2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)-
• CAS No: 62679-92-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 435452
• PubChem ID: 10464726
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)-
• 1-(1-methoxyethyl)pyrimidine-2,4-dione
• SCHEMBL20850213
• DTXSID50440290
• 62679-92-9
• CTK2B4470

• Inchi： 1S/C7H10N2O3/c1-5(12-2)9-4-3-6(10)8-7(9)11/h3-5H,1-2H3,(H,8,10,11)
• InChI Key： JEKHCDRDEZWCIT-UHFFFAOYSA-N
• SMILES： O(C)C(C)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 170.0692
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64